Cas no 148-04-9 (1,2,4,5-Benzenetetracarboxylicacid, sodium salt (1:4))

• Product Name: 1,2,4,5-Benzenetetracarboxylicacid, sodium salt (1:4)
• CAS No: 148-04-9
• MF: C₁₀H₂Na₄O₈
• MW: 342.077167034149
• CID: 117309
• PubChem ID: 3013851
• Update Time: 2025-04-18

1,2,4,5-Benzenetetracarboxylicacid, sodium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylicacid, sodium salt (1:4)
• Tetrasodium benzene-1,2,4,5-tetracarboxylate
• 1,2,4,5-Benzenetetracarboxylic acid tetrasodium salt
• EINECS 205-709-0
• sodium pyromellitate
• 148-04-9
• tetrasodium;benzene-1,2,4,5-tetracarboxylate
• NS00079267
• DTXSID30163859

• Inchi： 1S/C10H6O8.4Na/c11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16;;;;/h1-2H,(H,11,12)(H,13,14)(H,15,16)(H,17,18);;;;/q;4*+1/p-4
• InChI Key： MUZPXEPSRLGFMT-UHFFFAOYSA-J
• SMILES： [Na+].[Na+].[Na+].[Na+].[O-]C(C1C=C(C(=O)[O-])C(C(=O)[O-])=CC=1C(=O)[O-])=O

Computed Properties

• Exact Mass: 341.93406
• Monoisotopic Mass: 254.006267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.821
• Boiling Point: 585.8°Cat760mmHg
• Flash Point: 322.1°C
• PSA: 160.52